![molecular formula C4H7ClN2S B023207 3-Methylisothiazol-5-amine hydrochloride CAS No. 52547-00-9](/img/structure/B23207.png)
3-Methylisothiazol-5-amine hydrochloride
Overview
Description
3-Methylisothiazol-5-amine hydrochloride (MIT-HCl) is an organic compound used in a variety of applications. It is widely used in the laboratory as a reagent, as a preservative in food and cosmetics, and in the treatment of wastewater. MIT-HCl has been studied extensively for its biochemical and physiological effects, as well as its ability to act as a catalyst in a variety of chemical reactions.
Scientific Research Applications
Preservative Efficacy and Safety
Methylchloroisothiazolinone/methylisothiazolinone (MCI/MI) has been widely used for preserving aqueous systems in cosmetics, toiletries, and various industrial applications due to its broad spectrum of activity against fungi and bacteria at low concentrations. Research has highlighted its allergic contact potential, known for many years, and provided a risk assessment for the use of MCI/MI in rinse-off products, concluding that the risk of primary sensitization and allergic contact dermatitis is negligible under normal use conditions and within permitted use concentrations (Fewings & Menné, 1999).
Contact Allergy Concerns
The prevalence of contact allergy to methylisothiazolinone (MI), a component often used in combination with MCI, has been rising, associated with exposure through occupational, cosmetic, or household products. Studies suggest that the recent increase in MI contact allergy could signal an emerging epidemic, emphasizing the need for close monitoring and possibly revisiting the permitted concentration levels in cosmetics to mitigate the risk of allergic reactions (Lundov et al., 2011).
Industrial and Synthetic Applications
The review of amino-1,2,4-triazoles as raw materials for the fine organic synthesis industry underscores the versatility of such compounds in producing agricultural products, pharmaceuticals, dyes, high-energy materials, and anti-corrosion additives. This highlights the chemical's significance in a wide range of applications, from agriculture and medicine to applied sciences and energy (Nazarov et al., 2021).
Neuroimaging and Pharmacological Effects
Research into the neuroimaging of human MDMA users provides insights into the effects of biogenic amine-altering pharmacological agents, albeit indirectly related to 3-Methylisothiazol-5-amine hydrochloride. Such studies are essential for understanding the long-term impacts of exposure to substances that modify biogenic amine metabolism and their potential behavioral and emotional consequences (Cowan, 2006).
Advanced Oxidation Processes for Degradation
The degradation of nitrogen-containing compounds, such as amines and dyes, using advanced oxidation processes, showcases the environmental and safety considerations related to chemical substances like this compound. Such processes are effective in mineralizing recalcitrant compounds, improving treatment schemes, and ensuring water safety (Bhat & Gogate, 2021).
Safety and Hazards
Mechanism of Action
Target of Action
3-Methylisothiazol-5-amine hydrochloride is a chemical compound used in pharmacological studies as a precursor for various inhibitors . .
Mode of Action
It’s known to be used in the synthesis of various inhibitors, suggesting it may interact with its targets to inhibit their function .
Biochemical Pathways
As a precursor for various inhibitors, it’s likely that the compound affects multiple pathways depending on the specific inhibitor it’s used to synthesize .
Result of Action
Given its use as a precursor for various inhibitors, the results of its action would likely depend on the specific inhibitor it’s used to synthesize .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. It’s worth noting that the compound should be stored away from moisture and direct sunlight .
Biochemical Analysis
Biochemical Properties
It is known to be a strong ammonia compound . It is stable in the air but will decompose under high temperature and bright light .
Molecular Mechanism
It is known that the compound can be used in chemical synthesis studies and has been used as a precursor for MMP12 inhibitors, Aurora kinase inhibitors, and N-Heterocyclic indolyl glyoxylamides as anticancer agents .
Temporal Effects in Laboratory Settings
It is known that the compound is stable under inert gas (nitrogen or Argon) at 2-8°C .
properties
IUPAC Name |
3-methyl-1,2-thiazol-5-amine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6N2S.ClH/c1-3-2-4(5)7-6-3;/h2H,5H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRTGHKVPFXNDHE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NSC(=C1)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H7ClN2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60966976 | |
Record name | 3-Methyl-1,2-thiazol-5-amine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60966976 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
52547-00-9 | |
Record name | 5-Isothiazolamine, 3-methyl-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=52547-00-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Methyl-1,2-thiazol-5-amine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60966976 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-methylisothiazol-5-ylamine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.052.707 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 3-Methylisothiazol-5-amine hydrochloride | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/H2NFR7BJQ3 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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